Cas no 1805310-47-7 (2-(Difluoromethyl)-6-methoxypyridine-4-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-6-methoxypyridine-4-carboxaldehyde
• CAS No: 1805310-47-7
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 4847911
• Update Time: 2025-07-23

2-(Difluoromethyl)-6-methoxypyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-methoxypyridine-4-carboxaldehyde

• Inchi： 1S/C8H7F2NO2/c1-13-7-3-5(4-12)2-6(11-7)8(9)10/h2-4,8H,1H3
• InChI Key： HUMNIBXGQFOTRW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)C=C(N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• XLogP3: 1.3
• Topological Polar Surface Area: 39.2

Additional information on 2-(Difluoromethyl)-6-methoxypyridine-4-carboxaldehyde

Professional Introduction to Compound with CAS No. 1805310-47-7 and Product Name: 2-(Difluoromethyl)-6-methoxypyridine-4-carboxaldehyde

2-(Difluoromethyl)-6-methoxypyridine-4-carboxaldehyde (CAS No. 1805310-47-7) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including a difluoromethyl group and a methoxy substituent on a pyridine core, serves as a versatile intermediate in the synthesis of various biologically active molecules. The presence of a carboxaldehyde functional group further enhances its utility as a building block for more complex chemical entities.

The significance of this compound lies in its potential applications across multiple domains of chemical biology and drug discovery. Recent advancements in synthetic methodologies have highlighted the role of such pyridine derivatives in the development of novel therapeutic agents. Specifically, the difluoromethyl group is known to impart favorable pharmacokinetic properties to molecules, including improved metabolic stability and enhanced binding affinity to biological targets. This feature has made it a valuable component in the design of small-molecule drugs targeting various diseases.

In the context of medicinal chemistry, 2-(Difluoromethyl)-6-methoxypyridine-4-carboxaldehyde has been explored as a precursor in the synthesis of inhibitors and modulators of key enzymatic pathways. For instance, studies have demonstrated its utility in generating compounds that interact with enzymes involved in cancer metabolism and inflammation. The methoxy group on the pyridine ring contributes to the overall electronic properties of the molecule, influencing its reactivity and interaction with biological systems. This dual functionality makes it an attractive scaffold for further derivatization.

Recent research publications have begun to elucidate the mechanistic aspects of how modifications at the 2-(Difluoromethyl)-6-methoxypyridine-4-carboxaldehyde core can lead to enhanced biological activity. One notable study published in a leading organic chemistry journal described a novel catalytic approach to introduce diverse substituents at the carboxaldehyde position, thereby expanding the chemical space available for drug discovery. The study emphasized that such modifications could lead to compounds with improved selectivity and reduced side effects.

The compound's structural motif is also relevant in the development of agrochemicals, where pyridine derivatives are frequently employed due to their ability to interact with biological targets in pests and plants. The difluoromethyl group, in particular, has been shown to enhance the bioavailability of agrochemicals, making them more effective at lower concentrations. This has spurred interest in exploring 2-(Difluoromethyl)-6-methoxypyridine-4-carboxaldehyde as a potential intermediate for next-generation crop protection agents.

From a synthetic chemistry perspective, the preparation of 2-(Difluoromethyl)-6-methoxypyridine-4-carboxaldehyde involves multi-step reactions that showcase modern techniques in organic synthesis. The introduction of the difluoromethyl group, for example, often requires specialized reagents and conditions to ensure high yield and purity. Recent innovations in transition-metal-catalyzed reactions have provided more efficient routes for this transformation, making it feasible for large-scale production.

The carboxaldehyde functional group at the 4-position of the pyridine ring is particularly noteworthy for its reactivity. It can undergo various transformations, including condensation reactions with amino compounds to form Schiff bases, which are known for their diverse biological activities. These Schiff bases have been studied for their potential as antimicrobial agents, anti-inflammatory drugs, and even as precursors to more complex heterocyclic systems.

In conclusion, 2-(Difluoromethyl)-6-methoxypyridine-4-carboxaldehyde (CAS No. 1805310-47-7) represents a compound of considerable interest due to its unique structural features and broad applicability in pharmaceutical and agrochemical research. The combination of a difluoromethyl, methoxy, and carboxaldehyde group on a pyridine backbone offers numerous possibilities for generating novel bioactive molecules. As synthetic methodologies continue to evolve, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and crop protection agents.